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methyl ether
CAS No.: 382-34-3
Cat. No.: B1223339

Get Quote

Executive Summary

As regulatory pressure mounts on high-GWP (Global Warming Potential) solvents like HFCs
and certain HFEs, HFE-356mmz (1,1,1,3,3,3-hexafluoro-2-methoxypropane) has emerged as a
critical ultra-low GWP alternative. With a GWP of approximately 14—significantly lower than
the industry-standard HFE-7100 (GWP ~320)—it represents a next-generation shift in
fluorinated solvent chemistry.

However, this environmental benefit comes with a trade-off: unlike its non-flammable
predecessors, HFE-356mmz is mildly flammable (LFL ~8.5%). This guide objectively compares
HFE-356mmz against HFE-7100, HFE-7200, and n-Pentane, providing experimental protocols
to validate its efficacy in precision cleaning and carrier fluid applications.

Chemical & Physical Profile

HFE-356mmz is an isomer of the hydrofluoroether family, characterized by a
hexafluoroisopropyl group. Its structure (CF3)2CH-O-CH3 dictates its unique balance of
volatility, solubility, and environmental fate.
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Table 1: Comparative Physical Properties

Property HFE-356mmz HFE-7100 HFE-7200 n-Pentane
Chemical
(CF3)2CH-O-CHs  C4F9OCHS3 CaF9OC:2Hs CsHai2
Structure
CAS Number 13171-18-1 163702-08-7 163702-06-5 109-66-0
Boiling Point (°C) ~50.0 61.0 76.0 36.1
Density (g/mL @
1.39 1.52 1.43 0.63
25°C)
Viscosity (cSt) Low (< 0.6) 0.61 0.61 0.35
_ None (Closed
Flash Point None None -49°C
Cup)*
Flammability
o ~8.5% None None 1.5%
Limits (LFL)
Surface Tension
Low (~15) 13.6 13.6 16.0

(dyn/cm)

*Note: HFE-356mmz has no flash point by standard closed-cup methods but exhibits flame
propagation limits (LFL 8.5% - 14% range), classifying it as "mildly flammable" or a Class I
combustible in some jurisdictions.

Environmental Impact Analysis

The primary driver for adopting HFE-356mmz is its rapid atmospheric degradation. Unlike
perfluorocarbons (PFCs) that persist for millennia, HFE-356mmz contains hydrogen atoms on
both the methyl and methine groups, making it susceptible to attack by hydroxyl radicals (OHe)
in the troposphere.[1][2][3]

Table 2: Environmental Metrics
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Metric HFE-356mmz HFE-7100 HFE-7200 HFC-43-10mee
GWP (100-yr) ~14 320 55 1,640
ODP 0.00 0.00 0.00 0.00
Atmospheric ~2 months (0.15

o 4.1 years 0.8 years 15.9 years
Lifetime yr)

VOC Status (US

Exempt (Likely)* Exempt Exempt Exempt
EPA) pt (Likely) p p p

*Regulatory status varies by region; verify local VOC exemption lists.

Atmospheric Degradation Mechanism

The low GWP is driven by the molecule's instability in the atmosphere. The OH radical
abstracts a hydrogen atom, leading to rapid fragmentation.
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Figure 1: Atmospheric degradation pathways of HFE-356mmz. The primary pathway leads to
Hexafluoroisopropanol (HFIP), while the secondary pathway can yield Hexafluoroacetone
(HFA), a toxic byproduct.

Performance Comparison: Experimental Protocols

To validate HFE-356mmz as a viable alternative, researchers must quantify its solvency power
relative to established fluids. HFEs generally have low Kauri-Butanol (KB) values (10-20
range), making them poor solvents for heavy greases but excellent for light oils and

particulates.
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Protocol: Comparative Solvency & Cleaning Efficiency

Objective: Determine the Gravimetric Non-Volatile Residue (NVR) removal efficiency.
Reagents:

e Test Solvent: HFE-356mmz (Test) vs. HFE-7100 (Control).

o Contaminant: Standard Mineral Oil (heavy) and Silicone Oil (light).

e Substrate: 304 Stainless Steel Coupons (2" x 2").

Methodology:

e Pre-Cleaning: Sonicate coupons in isopropyl alcohol for 10 mins; dry with nitrogen. Weigh
coupons (

) to 0.0001g precision.

o Contamination: Apply 50 uL of contaminant oil to the coupon center. Spread evenly.

» Weighing: Weigh the contaminated coupon (

).

o Calculation: Mass of Oil =

e Cleaning Cycle:

o Immerse coupon in the Test Solvent (HFE-356mmz) at ambient temperature for 60
seconds with mild agitation (magnetic stir bar at 100 RPM).

o Note: Do not use ultrasonics initially to isolate chemical solvency.

» Drying: Remove coupon and hold vertically for 15 seconds. HFE-356mmz's low surface
tension allows rapid evaporation.

» Final Weighing: Weigh the dry coupon (
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Data Analysis:
Expected Results:
 Light Silicone Oils: >99% removal for both HFE-356mmz and HFE-7100.

e Heavy Mineral Oils: HFE-356mmz may show slightly higher solvency due to its structure, but
both will likely require a co-solvent (e.g., trans-1,2-dichloroethylene) for >95% removal of
heavy greases.

Safety & Toxicology

While HFE-356mmz solves the GWP issue, it introduces safety considerations absent in HFE-
7100.

o Flammability:
o HFE-7100: Non-flammable.[4][5] Safe for open-bath vapor degreasers.

o HFE-356mmz:Mildly Flammable. LFL is ~8.5%. It requires equipment designed for use
with flammable solvents (Class I, Div 2 compliance recommended). It is not a drop-in
replacement for retrofitting standard open-top degreasers without safety interlocks.

o Toxicity:

o Acute toxicity is generally low, but degradation products (see Figure 1) such as
Hexafluoroacetone (HFA) and Hexafluoroisopropanol (HFIP) are toxic/corrosive.

o Precaution: Ensure adequate ventilation (fume hood or local exhaust) to prevent
accumulation of breakdown products during thermal stress or arcing.

Conclusion & Recommendation

HFE-356mmz is a specialized tool for the environmentally conscious scientist.
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e Choose HFE-356mmz if: You require an ultra-low GWP solvent (<15), your facility handles
flammable solvents safely, and you need a carrier fluid with rapid evaporation.

 Stick with HFE-7100/7200 if: Non-flammability is non-negotiable (e.g., open lab benches,
non-EX rated equipment) and the higher GWP (320/55) is acceptable within your regulatory
framework.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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